Cas no 1196151-53-7 (6-Bromopyrazine-2-carboxylic acid)
6-Bromopyrazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromopyrazine-2-carboxylic acid
- AK158200
- 6-Bromo-2-pyrazinecarboxylic acid
- 2-Pyrazinecarboxylic acid, 6-bromo-
- AB69955
- CM10659
- FCH1381414
- ST2406437
- AX8292080
- 6-Bromo-2-pyrazinecarboxylic acid, AldrichCPR
-
- MDL: MFCD13190200
- Inchi: 1S/C5H3BrN2O2/c6-4-2-7-1-3(8-4)5(9)10/h1-2H,(H,9,10)
- InChI Key: HKGHXDMQMSAZSQ-UHFFFAOYSA-N
- SMILES: BrC1C([H])=NC([H])=C(C(=O)O[H])N=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 142
- Topological Polar Surface Area: 63.1
Experimental Properties
- Density: 1.940±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Dissolution (95 g/l) (25 º C),
6-Bromopyrazine-2-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
6-Bromopyrazine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM122083-250mg |
6-bromopyrazine-2-carboxylic acid |
1196151-53-7 | 95%+ | 250mg |
$55 | 2021-08-06 | |
| Chemenu | CM122083-1g |
6-bromopyrazine-2-carboxylic acid |
1196151-53-7 | 95%+ | 1g |
$125 | 2021-08-06 | |
| Chemenu | CM122083-5g |
6-bromopyrazine-2-carboxylic acid |
1196151-53-7 | 95%+ | 5g |
$509 | 2021-08-06 | |
| Alichem | A099001562-5g |
6-Bromopyrazine-2-carboxylic acid |
1196151-53-7 | 98% | 5g |
$848.40 | 2023-09-04 | |
| Alichem | A099001562-10g |
6-Bromopyrazine-2-carboxylic acid |
1196151-53-7 | 98% | 10g |
$1318.40 | 2023-09-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WL530-200mg |
6-Bromopyrazine-2-carboxylic acid |
1196151-53-7 | 98% | 200mg |
270.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WL530-50mg |
6-Bromopyrazine-2-carboxylic acid |
1196151-53-7 | 98% | 50mg |
118.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WL530-1g |
6-Bromopyrazine-2-carboxylic acid |
1196151-53-7 | 98% | 1g |
1099.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WL530-250mg |
6-Bromopyrazine-2-carboxylic acid |
1196151-53-7 | 98% | 250mg |
539CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WL530-100mg |
6-Bromopyrazine-2-carboxylic acid |
1196151-53-7 | 98% | 100mg |
203CNY | 2021-05-08 |
6-Bromopyrazine-2-carboxylic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 6-Bromopyrazine-2-carboxylic acid
Comprehensive Guide to 6-Bromopyrazine-2-carboxylic acid (CAS 1196151-53-7): Properties, Applications, and Market Insights
6-Bromopyrazine-2-carboxylic acid (CAS 1196151-53-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazine derivative serves as a crucial building block in the synthesis of various biologically active molecules. With the molecular formula C5H3BrN2O2, this compound features both a carboxylic acid group and a bromine atom on its pyrazine ring, making it particularly valuable for cross-coupling reactions and further functionalization.
The growing demand for 6-Bromopyrazine-2-carboxylic acid derivatives in drug discovery programs stems from its unique structural features. Researchers frequently utilize this compound as a precursor for creating pyrazine-based pharmaceutical intermediates, especially in the development of kinase inhibitors and antimicrobial agents. Recent studies highlight its potential in addressing antibiotic resistance, one of the most pressing global health challenges identified by WHO.
From a chemical perspective, 6-Bromopyrazine-2-carboxylic acid demonstrates excellent reactivity in palladium-catalyzed coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. This makes it invaluable for constructing complex heterocyclic systems commonly found in modern therapeutics. The compound's melting point typically ranges between 210-215°C, with good stability under standard storage conditions.
In the agrochemical sector, applications of 6-Bromopyrazine carboxlic acid compounds include their use as precursors for novel crop protection agents. The pyrazine moiety contributes to the systemic activity of these compounds, while the bromine atom allows for further structural modifications. This dual functionality positions CAS 1196151-53-7 as a key intermediate in developing next-generation pesticides with improved environmental profiles.
The synthesis of 6-Bromopyrazine-2-carboxylic acid typically involves bromination of pyrazine-2-carboxylic acid derivatives under controlled conditions. Manufacturers employ various purification techniques, including recrystallization from appropriate solvents, to achieve high purity levels (>98%) required for pharmaceutical applications. Analytical characterization commonly utilizes HPLC, NMR spectroscopy, and mass spectrometry.
Market analysis indicates steady growth in demand for brominated pyrazine carboxylic acids, driven by expanding research in personalized medicine and targeted therapies. The compound's versatility in medicinal chemistry makes it particularly valuable for fragment-based drug discovery approaches. Several patent applications filed in recent years highlight its utility in developing treatments for metabolic disorders and inflammatory conditions.
Quality control specifications for 6-Bromopyrazine-2-carboxylic acid typically include parameters such as purity (HPLC), residual solvents content, and heavy metals limits. Reputable suppliers provide comprehensive analytical certificates with each batch, ensuring compliance with international standards. Storage recommendations generally suggest keeping the material in cool, dry conditions away from direct sunlight.
Recent advancements in continuous flow chemistry have opened new possibilities for the scalable production of 6-Bromopyrazine-2-carboxylic acid derivatives. These technologies offer improved safety profiles and higher yields compared to traditional batch processes. The compound's compatibility with modern synthetic methodologies makes it particularly attractive for automated drug discovery platforms.
Environmental considerations in handling CAS 1196151-53-7 include proper waste management of brominated compounds. While not classified as hazardous under current regulations, responsible disposal practices are recommended. Researchers are increasingly exploring green chemistry approaches to minimize the environmental impact of brominated intermediates in pharmaceutical synthesis.
The global market for pyrazine-based building blocks like 6-Bromopyrazine-2-carboxylic acid is projected to grow at a CAGR of 6-8% over the next five years. This growth is fueled by increasing R&D investments in small molecule therapeutics and the expanding generics market. Asia-Pacific regions, particularly China and India, are emerging as significant producers and consumers of such specialized intermediates.
Analytical method development for 6-Bromopyrazine-2-carboxylic acid typically focuses on achieving robust separation from potential impurities. Reverse-phase HPLC methods with UV detection are commonly employed, with method validation including parameters such as specificity, linearity, and precision. These quality control measures ensure batch-to-batch consistency for research applications.
In conclusion, 6-Bromopyrazine-2-carboxylic acid (CAS 1196151-53-7) represents a versatile and valuable intermediate in modern chemical synthesis. Its applications span pharmaceutical development, agrochemical research, and material science, with ongoing innovations continuing to expand its utility. As synthetic methodologies advance and drug discovery paradigms evolve, the importance of such specialized building blocks will likely continue to grow in the coming years.
1196151-53-7 (6-Bromopyrazine-2-carboxylic acid) Related Products
- 210037-58-4(Methyl 5-bromopyrazine-2-carboxylate)
- 51171-02-9(Methyl 3-Bromopyrazine-2-carboxylate)
- 937669-80-2(3-Bromopyrazine-2-carboxylic acid)
- 1035818-91-7(Methyl 3,5-dibromopyrazine-2-carboxylate)
- 13301-04-7(Methyl 3,6-dibromopyrazine-2-carboxylate)
- 36070-83-4(Ethyl 5-bromo-2-pyrazinecarboxylate)
- 40155-34-8(Methyl 6-bromopyrazine-2-carboxylate)
- 957230-68-1(3,6-Dibromopyrazine-2-carboxylic acid)
- 876161-05-6(5-Bromopyrazine-2-carboxylic acid)
- 1000018-56-3(6-Bromoimidazo1,2-apyrazine-2-carboxylic acid)